Cas no 132895-19-3 (a-D-Galactopyranoside, methyl3,6-anhydro-4-O-(4-O-sulfo-b-D-galactopyranosyl)-, monopotassium salt (9CI))

• Product Name: a-D-Galactopyranoside, methyl3,6-anhydro-4-O-(4-O-sulfo-b-D-galactopyranosyl)-, monopotassium salt (9CI)
• CAS No: 132895-19-3
• MF: C₁₃H₂₁KO₁₃S
• MW: 456.461345434189
• CID: 192187
• PubChem ID: 23695963
• Update Time: 2025-04-19

a-D-Galactopyranoside, methyl3,6-anhydro-4-O-(4-O-sulfo-b-D-galactopyranosyl)-, monopotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl3,6-anhydro-4-O-(4-O-sulfo-b-D-galactopyranosyl)-, monopotassium salt (9CI)
• a-D-Galactopyranoside, methyl3,6-anhydro-4-O-(4-O-sulfo-b-D-galactopyranosyl)-, monopotassium ...
• methylcarrabioside 4'-sulfate
• Macs 4-S
• Methyl alpha-carrabioside 4'-sulfate
• potassium methyl (4xi)-3,6-anhydro-4-O-(4-O-sulfonato-beta-D-galactopyranosyl)-beta-L-lyxo-hexopyranoside
• methylcarrabioside 4/'-sulfate
• DTXSID50927859
• 132895-19-3
• potassium;[(2R,3R,4R,5R,6S)-4,5-dihydroxy-6-[[(1S,3S,4R,5S)-4-hydroxy-3-methoxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] sulfate
• Potassium methyl 3,6-anhydro-4-O-(4-O-sulfonatohexopyranosyl)hexopyranoside

• Inchi： 1S/C13H22O13S.K/c1-21-12-8(17)11-10(5(24-12)3-22-11)25-13-7(16)6(15)9(4(2-14)23-13)26-27(18,19)20;/h4-17H,2-3H2,1H3,(H,18,19,20);/q;+1/p-1/t4-,5+,6-,7-,8-,9+,10?,11+,12+,13+;/m1./s1
• InChI Key： SEQHRSARETVHCN-JYKRROPNSA-M
• SMILES： [K+].S(=O)(=O)([O-])O[C@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1[C@@H]2CO[C@H]1[C@H]([C@@H](OC)O2)O

Computed Properties

• Exact Mass: 456.03393
• Monoisotopic Mass: 456.03399338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202Ų

Experimental Properties

• PSA: 193.5